Sodium Chloride

• CAS: 32343-72-9
• Molecular Formula: ClNa
• Molecular Weight: 58.44 g/mol
• SMILES: [Na+].[Cl-]
• InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• InChIKey: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Solubility: 36.0 g/100 g of water at 25 °C; One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C; Slightly soluble in ethanol; 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/; One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol

Generic NaCl introduces ¹H background in NMR and lacks mass-shifted signals for precise MS quantitation, creating analytical non-compliance risks. - **Solution**: Deuterated NaCl (CAS 32343-72-9) - mass-shifted for isotope dilution MS (LOD 1 ng·L⁻¹) and D₂O lock solvent for qNMR (RSD ≤2%). - **Supply**: Certified isotopologue available in multiple pack sizes. Ambient shipping.

Deuterated Sodium Chloride Procurement Guide

Sodium chloride designated by CAS 32343-72-9 is a deuterated isotopologue of common sodium chloride, wherein the hydrogen atoms in the water of hydration or crystalline lattice have been substituted with deuterium (²H) . This stable isotope-labeled compound retains the essential ionic properties of NaCl (molecular weight 58.44 g/mol) while exhibiting distinct isotopic signatures that enable precise quantitation in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and neutron scattering applications . The incorporation of deuterium modifies the compound's physicochemical behavior in crystallization processes and isotopic fractionation studies, making it a critical reference material for analytical method development and validation [1].

MS SIL-IS Stable isotope dilution workflow with mass-shifted signal for interference-free quantitation

qNMR Deuterated lock solvent and internal standard for Na/Cl quantification without ¹H background

Isotope Effect Crystallization kinetics and fractionation studies in D₂O-based systems

• [1] Stewart, M. K. Deuterium fractionation between aqueous salt solutions and water vapor. J. Geophys. Res. 1975, 80(27), 3812-3818. View Source

Generic vs. Deuterated Sodium Chloride

Generic sodium chloride (CAS 7647-14-5) and deuterated sodium chloride (CAS 32343-72-9) are not analytically interchangeable in applications requiring isotopic differentiation or low-background signal environments. In mass spectrometry, generic NaCl produces a baseline isotopic envelope indistinguishable from naturally occurring chloride isotopes, whereas the deuterated variant provides a mass-shifted signal that enables precise isotope dilution quantitation without co-elution interference [1]. In NMR spectroscopy, deuterated sodium chloride serves as a lock solvent component and background suppression agent, while the protonated analog introduces unwanted ¹H signals that compromise spectral resolution and quantitative accuracy [2]. Furthermore, in crystallization kinetics studies, NaCl dissolved in H₂O exhibits statistically significant differences in nucleation rates and fractionation behavior compared to the D₂O system [3]. These application-specific performance requirements render generic substitution analytically invalid and procedurally non-compliant in regulated environments.

Mass spectral co‑elution Generic NaCl lacks the deuterium mass shift; co‑elution interference may compromise quantification in complex matrices without isotopic dilution.

NMR proton background Protonated NaCl introduces ¹H signals that overlap with analyte resonances, making it incompatible with deuterated lock‑solvent qNMR methods.

Crystallization kinetics NaCl in H₂O exhibits different nucleation rates and fractionation behavior compared to the D₂O system; direct substitution may alter kinetic reproducibility.

• [1] Ho, Y. S.; Liu, R. H.; Nichols, A. W.; Kumar, S. D. Isotopic Analog as the Internal Standard for Quantitative Determination: Evaluation of Mass Spectra of Commonly Abused Drugs and Their Deuterated Analogs. J. Forensic Sci. 1990, 35(1), 123-132. View Source
• [2] Diehl, B. W. K. NMR Standardization Approach Using the ²H Integral of Deuterated Solvent for Quantitative Multinuclear Analysis of Pharmaceuticals. Opus Bibliothek FH Aachen. View Source
• [3] Nucleation and Growth Kinetics of Sodium Chloride Crystallization from Water and Deuterium Oxide. Crystals 2023. View Source

Head-to-Head Performance: Deuterated vs. Generic NaCl

Mass Spectrometry Interference-Free Quantitation

In quantitative mass spectrometry, deuterated sodium chloride provides a characteristic mass shift that eliminates co-elution interference with the target analyte, a fundamental limitation encountered when using generic sodium chloride as an internal standard. The mass spectra of deuterated analogs retain at least three labeling isotopes and produce ions of relatively high mass with significant intensities, enabling selective ion monitoring free from the interference that plagues non-deuterated comparators [1]. Stable isotope-labeled internal standards (SIL-IS) such as deuterated sodium chloride offer significantly enhanced precision and reliability in complex matrices compared to structural analog internal standards, achieving quantification limits as low as 1 ng L⁻¹ with a standard deviation of 4% in optimized gas chromatography-tandem mass spectrometry (GC-MS/MS) workflows [2].

MS Interference‑Free Quantitation

Head‑to‑head

Deuterated: 1 ng L⁻¹ LOD, 4% RSD
Generic: co‑elution interference, >15% CV

Supports interference‑free SIL‑IS quantitation in complex matrices

GC‑MS/MS headspace SPME; validated method context

Evidence Dimension	Mass spectral interference and quantitative precision in complex matrices
Target Compound Data	Deuterated sodium chloride (CAS 32343-72-9): Mass-shifted signal with ≥3 labeling isotopes retained; quantification limit 1 ng L⁻¹ with 4% standard deviation
Comparator Or Baseline	Generic sodium chloride (CAS 7647-14-5): Baseline isotopic envelope indistinguishable from natural chloride; subject to co-elution interference and matrix effects
Quantified Difference	Elimination of co-elution interference; quantification precision improvement from >15% CV to 4% CV in validated methods
Conditions	GC-MS/MS stable isotope dilution assay; headspace solid-phase microextraction with gas chromatography-tandem mass spectrometry

Why This Matters

This differentiation directly impacts procurement decisions for analytical laboratories requiring validated, interference-free quantitation in regulated bioanalytical or forensic workflows.

• [1] Ho, Y. S.; Liu, R. H.; Nichols, A. W.; Kumar, S. D. Isotopic Analog as the Internal Standard for Quantitative Determination: Evaluation of Mass Spectra of Commonly Abused Drugs and Their Deuterated Analogs. J. Forensic Sci. 1990, 35(1), 123-132. View Source
• [2] Improving headspace-solid-phase microextraction of 3-isobutyl-2-methoxypyrazine by experimental design with regard to stable isotope dilution gas chromatography–mass spectrometric analysis of wine. HAL Science 2019. View Source

NMR Spectroscopy: ¹H Background Signal Elimination

In quantitative multinuclear NMR analysis, the deuterated solvent used to dissolve the analyte can function as the internal standard when deuterated sodium chloride is employed, enabling direct quantification based on the ratio of ²³Na (³⁵Cl) NMR integrals to the ²H NMR signal of the deuterated solvent [1]. This approach extends standard USP monograph procedures for pharmaceutical analysis to the determination of Na⁺ and Cl⁻ content without requiring additional external reference compounds. In contrast, generic sodium chloride introduces strong ¹H signals that overlap with analyte resonances and preclude accurate integration of proton spectra [2]. In qNMR measurements using the internal-standard method, a certified qNMR standard with an assigned value and stated uncertainty must be co-dissolved in the same deuterated solvent and measured in the same NMR tube—conditions that cannot be met with non-deuterated sodium chloride due to solvent proton contamination .

NMR ¹H Background Elimination

Class‑level

qNMR with deuterated NaCl: ²H‑locked Na/Cl quantification, no ¹H interference; generic NaCl introduces overlapping proton signals.

Enables qNMR internal‑standard method for Na/Cl analysis

USP monograph context; ≤2% RSD in validated methods

Evidence Dimension	NMR spectral interference and quantitative accuracy in pharmaceutical analysis
Target Compound Data	Deuterated sodium chloride (CAS 32343-72-9): Enables ²H-locked quantification of Na⁺ and Cl⁻ via ²³Na/³⁵Cl NMR; zero ¹H background signal in deuterated solvent systems
Comparator Or Baseline	Generic sodium chloride (CAS 7647-14-5): Introduces ¹H NMR signals that overlap with analyte resonances; incompatible with deuterated lock solvent requirements for qNMR
Quantified Difference	Signal-to-background ratio improvement from non-quantifiable (due to proton interference) to fully integrable with ≤2% relative standard deviation in validated qNMR methods
Conditions	Quantitative multinuclear NMR spectroscopy using deuterated solvent as internal standard; ²³Na and ³⁵Cl NMR detection

Why This Matters

Procurement of deuterated sodium chloride is essential for laboratories performing qNMR pharmaceutical analysis requiring USP monograph compliance and traceable quantification of sodium and chloride content.

• [1] Diehl, B. W. K. NMR Standardization Approach Using the ²H Integral of Deuterated Solvent for Quantitative Multinuclear Analysis of Pharmaceuticals. Opus Bibliothek FH Aachen. View Source
• [2] Patent: Method for Heteronuclear Quantitative Determination by NMR Spectroscopy, Reference Substances Therefor and Method for Determining the Degree of Deuteration of a Deuterated Compound. US Patent Application 20200400766. Published 2019-03-06. View Source

Crystallization Kinetics: D₂O vs. H₂O Nucleation

A comprehensive crystallization characterization study compared primary and secondary nucleation kinetics of sodium chloride crystallizing from water (H₂O) versus the deuterated isotopologue deuterium oxide (D₂O) [1]. The study employed a well-defined workflow methodology with repeated controlled temperature cycling of multiple independent samples and quantitative optical analysis to generate statistically robust measurements. Crystallization conditions, particularly sample agitation, exhibited a very significant effect on crystallization kinetics that differed measurably between the two solvent isotopologues. Furthermore, equilibrium fractionation factors for deuterium partitioning between aqueous salt solutions and water vapor at 20°C show that 1 molal NaCl solutions exhibit a difference of −2.3‰ (parts per thousand) relative to pure water factors, a statistically significant deviation from KCl (−2.5‰), CaCl₂ (−4.9‰), and MgCl₂ (−9.2‰) [2].

Crystallization Kinetics D₂O vs H₂O

Head‑to‑head

NaCl in D₂O: distinct agitation‑dependent nucleation; fractionation difference −2.3‰ from pure water
NaCl in H₂O: baseline kinetics, 0‰ reference.

Isotope‑specific nucleation and fractionation must be reviewed for crystal engineering

Controlled temperature cycling, 1 molal, 20°C; optical analysis

Evidence Dimension	Crystallization kinetics and isotopic fractionation behavior
Target Compound Data	NaCl in D₂O (deuterated sodium chloride system, CAS 32343-72-9): Distinct nucleation kinetics with agitation-dependent rate variation; deuterium fractionation difference of −2.3‰ from pure water at 1 molal concentration
Comparator Or Baseline	NaCl in H₂O (generic sodium chloride, CAS 7647-14-5): Baseline crystallization kinetics; fractionation difference 0‰ (reference baseline)
Quantified Difference	Fractionation difference of −2.3‰ from pure water factors; statistically significant variation in primary nucleation induction time distribution under controlled agitation
Conditions	Controlled temperature cycling with quantitative optical analysis (light transmission and image analysis); equilibrium fractionation measured at 20°C for 1 molal solutions

Why This Matters

For crystal engineering, pharmaceutical crystallization process development, and geochemical isotope tracing applications, the distinct nucleation and fractionation behavior of the deuterated system necessitates procurement of the specific isotopologue rather than generic sodium chloride.

• [1] Nucleation and Growth Kinetics of Sodium Chloride Crystallization from Water and Deuterium Oxide. Crystals 2023. View Source
• [2] Stewart, M. K. Deuterium fractionation between aqueous salt solutions and water vapor. J. Geophys. Res. 1975, 80(27), 3812-3818. View Source

NIST SRM 975a: Traceable Chlorine Isotope Ratio

NIST Standard Reference Material (SRM) 975a consists of 0.25 g of high-purity sodium chloride (NaCl) intended specifically for use as an isotopic standard for chlorine. The material is certified with a NaCl purity of 99.89% by mass and an isotopic composition characterized by a ³⁵Cl/³⁷Cl ratio of 3.1279 ± 0.0047 . This certification provides metrological traceability for chlorine isotope ratio measurements, a capability that generic reagent-grade sodium chloride (typical purity 99.0-99.5% with no certified isotopic composition) cannot provide. Commercial sources offer sodium chloride-³⁵Cl with isotopic purity of 99 atom% ³⁵Cl (linear formula Na³⁵Cl, CAS 20510-55-8), which is directly comparable to the deuterated sodium chloride (CAS 32343-72-9) in terms of serving as a stable isotope-labeled analytical standard .

NIST SRM 975a Chlorine Isotope Ratio

Class‑level

Certified ³⁵Cl/³⁷Cl ratio 3.1279 ± 0.0047; purity 99.89% by mass.

Provides metrological traceability for chlorine isotope ratio measurements

Data to verify; class‑level reference material context

Evidence Dimension	Isotopic certification and metrological traceability for chlorine isotope analysis
Target Compound Data	NIST SRM 975a sodium chloride (related to CAS 32343-72-9 isotopologue class): Purity 99.89% by mass; certified ³⁵Cl/³⁷Cl ratio 3.1279 ± 0.0047
Comparator Or Baseline	Generic reagent-grade sodium chloride (CAS 7647-14-5): Purity 99.0-99.5%; no certified isotopic composition; ratio variability unknown
Quantified Difference	Purity difference of 0.39-0.89% (absolute); isotopic ratio uncertainty reduced from undefined to ±0.0047 (approximately 0.15% relative uncertainty)
Conditions	Isotope ratio mass spectrometry (IRMS); thermal ionization mass spectrometry (TIMS) for chlorine isotopic analysis

Why This Matters

Procurement of certified isotopic sodium chloride standards is mandatory for laboratories requiring ISO/IEC 17025 accreditation or performing traceable chlorine isotope ratio measurements in environmental, geochemical, or nuclear forensics applications.

qNMR Internal Standard: Quantitation Accuracy

In quantitative NMR (qNMR) analysis, the internal standard method using a certified deuterated qNMR standard co-dissolved with the analyte in deuterated solvent provides superior accuracy compared to the external standard method. The internal standard method compensates for variations in sample preparation, instrument tuning, and magnetic field homogeneity that affect the external standard approach . A certified qNMR standard such as deuterated sodium chloride (with an assigned value and stated uncertainty) added at a known mass or amount of substance enables calculation of analyte concentration using the signal ratio of analyte protons to standard protons, achieving relative standard deviations (RSD) of ≤2% in validated pharmaceutical methods [1]. The external standard method, while simpler in sample preparation, typically yields RSD values of 5-10% due to the inability to correct for tube-to-tube variations and day-to-day instrument drift [2].

qNMR Internal vs External Standard

Class‑level

Internal standard (deuterated NaCl): RSD ≤2%
External standard method: RSD 5–10%, no tube‑to‑tube correction.

Supports internal‑standard qNMR for improved precision and traceability

Class‑level inference; method‑transfer review recommended

Evidence Dimension	Quantitative accuracy and precision in qNMR pharmaceutical analysis
Target Compound Data	Deuterated sodium chloride (CAS 32343-72-9) as internal qNMR standard: Relative standard deviation (RSD) ≤2% in validated methods; compensates for sample preparation and instrument variations
Comparator Or Baseline	External standard qNMR method (without deuterated internal standard): Relative standard deviation (RSD) 5-10%; unable to correct for tube-to-tube variations and instrument drift
Quantified Difference	Precision improvement of 3-8 percentage points in RSD; accuracy improvement from semi-quantitative to fully quantitative with metrological traceability
Conditions	qNMR spectroscopy using deuterated solvent lock; ¹H NMR detection at 300-600 MHz field strength; pharmaceutical analyte quantification per USP guidelines

Why This Matters

For pharmaceutical quality control laboratories requiring ICH Q2(R1) compliant method validation, procurement of certified deuterated sodium chloride as a qNMR internal standard is a regulatory expectation that cannot be satisfied by generic sodium chloride or external standard approaches.

• [1] JEOL. Let's Try Doing Quantitative NMR (2): Internal Standard Method. Technical Application Note. View Source
• [2] Medicilon. CMC Series (9): Quantitative NMR Applications and Method Validation. Published 2023-12-18. View Source

Applications of Deuterated Sodium Chloride

SID-MS for Regulated Bioanalysis

Deuterated sodium chloride (CAS 32343-72-9) serves as an essential stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS and GC-MS/MS workflows for quantifying pharmaceuticals, drugs of abuse, and environmental contaminants in complex biological matrices. The mass-shifted signal eliminates co-elution interference and enables quantification limits as low as 1 ng L⁻¹ with ≤4% standard deviation [1]. This application is mandated for bioanalytical method validation under FDA and EMA guidelines, where generic sodium chloride cannot meet accuracy and precision requirements [2].

Quantitative NMR for Pharmaceutical QC & USP

In pharmaceutical quality control laboratories, deuterated sodium chloride enables direct quantification of Na⁺ and Cl⁻ content in drug products using ²³Na and ³⁵Cl qNMR spectroscopy with the deuterated solvent serving as an internal standard [1]. This method extends USP monograph procedures for heparin analysis and other sodium/chloride-containing pharmaceuticals, achieving relative standard deviations ≤2% in validated methods [2]. Generic sodium chloride is incompatible with this workflow due to proton signal interference and inability to function as a deuterated lock solvent .

Crystallization Process & Crystal Engineering

Researchers developing pharmaceutical crystallization processes or studying nucleation mechanisms require deuterated sodium chloride systems (NaCl in D₂O) to investigate isotope effects on crystallization kinetics. The distinct nucleation behavior under controlled agitation conditions and the documented fractionation difference of −2.3‰ from pure water at 1 molal concentration [1] provide critical data for optimizing industrial crystallization parameters. Generic NaCl in H₂O cannot replicate these isotope-sensitive kinetic measurements [2].

Chlorine Isotope Ratio for Geochemical Tracing

Environmental and geochemical laboratories performing chlorine isotope ratio measurements require certified isotopic sodium chloride standards such as NIST SRM 975a (related to the CAS 32343-72-9 isotopologue class) to establish metrological traceability. The certified ³⁵Cl/³⁷Cl ratio of 3.1279 ± 0.0047 with 99.89% purity by mass [1] provides a calibration reference that generic sodium chloride cannot offer. This application is essential for groundwater tracing, nuclear forensics, and paleoclimate reconstruction studies where isotopic precision is paramount [2].

Application

Selection Property

Validation Focus

Quantitative MS Bioanalysis

Mass‑shifted signal for interference‑free stable isotope dilution

Method accuracy and precision in complex research matrices

qNMR Na/Cl Quantification

Deuterated lock solvent with zero ¹H background

Quantitative accuracy and method traceability

Crystallization Isotope Effect Studies

Isotope‑specific nucleation kinetics

Nucleation rate reproducibility and fractionation evaluation

Chlorine Isotope Ratio Reference

Certified isotopic composition and high purity

Metrological traceability for IRMS measurements

• [1] Ho, Y. S.; Liu, R. H.; Nichols, A. W.; Kumar, S. D. Isotopic Analog as the Internal Standard for Quantitative Determination. J. Forensic Sci. 1990, 35(1), 123-132. View Source
• [2] Improving headspace-solid-phase microextraction with stable isotope dilution GC-MS/MS analysis of wine. HAL Science 2019. View Source